Cas no 122893-33-8 ({4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine)

• Product Name: {4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine
• CAS No: 122893-33-8
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 1215600
• PubChem ID: 14425929
• Update Time: 2025-10-22

{4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-[2-(1-pyrrolidinyl)ethoxy]-
• [4-(2-pyrrolidin-1-ylethoxy)phenyl]methanamine
• G25059
• 4-(2-Pyrrolidin-1-yl-ethoxy)-benzylamine
• EN300-74342
• 1-{4-[2-(Pyrrolidin-1-yl)ethoxy]phenyl}methanamine
• {4-[2-(pyrrolidin-1-yl)ethoxy]phenyl}methanamine
• 4-[2-(1-Pyrrolidinyl)ethoxy]benzyl Amine
• Z406705068
• CS-0259912
• 122893-33-8
• 4-[2-(1-pyrrolidinyl)ethoxy]benzylamine
• (4-[2-(Pyrrolidin-1-yl)ethoxy]phenyl)methanamine
• AKOS000318851
• MZTRPMDTKZJSDX-UHFFFAOYSA-N
• (4-(2-(Pyrrolidin-1-yl)ethoxy)phenyl)methanamine
• SCHEMBL6947417
• DTXSID00560154
• {4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine

• MDL： MFCD08699714
• Inchi： 1S/C13H20N2O/c14-11-12-3-5-13(6-4-12)16-10-9-15-7-1-2-8-15/h3-6H,1-2,7-11,14H2
• InChI Key： MZTRPMDTKZJSDX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1)CCN1CCCC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5Ų

Additional information on {4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine

Comprehensive Guide to {4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine (CAS No. 122893-33-8): Properties, Applications, and Market Insights

{4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine (CAS No. 122893-33-8) is a specialized organic compound with a unique molecular structure that combines a pyrrolidine ring and a methanamine group. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug development. Its CAS number, 122893-33-8, serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and commercial transactions.

The chemical structure of {4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine features a phenyl ring linked to a methanamine group via an ethoxy bridge, with a pyrrolidin-1-yl substituent. This arrangement imparts specific physicochemical properties, such as moderate solubility in polar organic solvents and stability under standard laboratory conditions. Researchers often explore its structure-activity relationships (SAR) to optimize its performance in targeted applications.

One of the most prominent applications of {4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine is in the field of medicinal chemistry. Its scaffold is frequently utilized in the design of central nervous system (CNS) agents, owing to the pyrrolidine moiety's ability to enhance blood-brain barrier permeability. Recent studies have investigated its derivatives for potential use in neurodegenerative disease research, aligning with the growing global focus on brain health and cognitive function.

In addition to pharmaceutical applications, CAS 122893-33-8 has shown promise in material science. The compound's aromatic and amine functionalities make it a candidate for developing advanced polymers with tailored properties. This versatility addresses current market demands for high-performance materials in electronics and coatings industries, where researchers seek compounds with specific thermal stability and mechanical strength characteristics.

The synthesis of {4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern green chemistry approaches are being explored to optimize its production, reflecting the chemical industry's shift toward sustainable synthesis methods. These advancements respond to increasing environmental concerns and regulatory pressures for eco-friendly manufacturing processes.

From a market perspective, the demand for CAS 122893-33-8 has shown steady growth, particularly in regions with strong pharmaceutical R&D sectors. Analytical reports indicate increasing interest from contract research organizations (CROs) and academic laboratories working on drug discovery projects. The compound's niche applications contribute to its premium pricing in specialty chemical markets, with suppliers emphasizing its high purity grades for research purposes.

Quality control for {4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, which is crucial for research reproducibility. The compound's stability profile allows for standard storage conditions, typically at room temperature in ambient environments, making it convenient for laboratory use.

Recent scientific publications have explored novel derivatives of 122893-33-8, investigating modifications to its pyrrolidine or methanamine groups to enhance specific biological activities. These studies align with current trends in precision medicine and personalized therapeutics, where researchers seek compounds with optimized target selectivity and reduced off-target effects.

For researchers working with {4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine, proper handling procedures should be followed, including the use of standard personal protective equipment (PPE). While not classified as hazardous under normal conditions, prudent laboratory practices recommend working in well-ventilated areas and avoiding unnecessary exposure. Material Safety Data Sheets (MSDS) provide comprehensive guidance for safe usage in various research settings.

The future outlook for CAS 122893-33-8 appears promising, with potential expansions into new application areas. Emerging research in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs) may create additional demand for this versatile building block. As the scientific community continues to explore its possibilities, {4-2-(Pyrrolidin-1-yl)ethoxyphenyl}methanamine remains a compound of significant interest in both academic and industrial research circles.